Cas no 2034495-46-8 (1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one)

• Product Name: 1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one
• CAS No: 2034495-46-8
• MF: C₁₉H₁₉Cl₂N₅O₃
• MW: 436.291861772537
• CID: 6587399
• PubChem ID: 121017800
• Update Time: 2025-07-20

1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one
• 1-(3-chlorophenyl)-3-(2-{3-[(5-chloropyrimidin-2-yl)oxy]pyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one
• 1-(3-chlorophenyl)-3-[2-[3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl]-2-oxoethyl]imidazolidin-2-one
• F6478-6154
• AKOS026690948
• 2034495-46-8
• 1-(3-chlorophenyl)-3-(2-(3-((5-chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-oxoethyl)imidazolidin-2-one

• Inchi： 1S/C19H19Cl2N5O3/c20-13-2-1-3-15(8-13)26-7-6-25(19(26)28)12-17(27)24-5-4-16(11-24)29-18-22-9-14(21)10-23-18/h1-3,8-10,16H,4-7,11-12H2
• InChI Key： WXWFQHGWBRDMEI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(N(CC1)CC(N1CCC(C1)OC1N=CC(=CN=1)Cl)=O)=O

Computed Properties

• Exact Mass: 435.0864949g/mol
• Monoisotopic Mass: 435.0864949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one

Introduction to 1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one and Its Significance in Modern Chemical Biology

1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one (CAS No. 2034495-46-8) is a structurally complex organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that exhibit a wide range of biological activities, making it a promising candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a 3-chlorophenyl moiety suggests potential for interactions with biological targets such as enzymes and receptors, while the 5-chloropyrimidin-2-yl and oxypyrrolidin-1-yl substituents may enhance binding affinity and selectivity. These features make the compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The compound 1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one has been explored in several preclinical studies for its potential pharmacological effects. Researchers have been particularly interested in its ability to modulate signaling pathways associated with inflammation, cancer, and neurodegenerative diseases. The compound's unique structural features allow it to interact with multiple targets, providing a multifaceted approach to therapeutic intervention.

The synthesis of 1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)imidazolidin-2-one involves a series of sophisticated chemical transformations that highlight the expertise required in modern organic synthesis. The process typically begins with the preparation of key intermediates such as 3-chloropyrimidine, which is then functionalized to introduce the necessary substituents. The subsequent steps involve condensation reactions and cyclization processes that ultimately yield the desired product. This intricate synthetic route underscores the compound's complexity and the meticulous nature of its preparation.

The pharmacological profile of 1-(3-chlorophenyl)-3-(2-{3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl}-2-oxoethyl)
imidazolidin
one has been evaluated through both in vitro and in vivo studies. In vitro assays have demonstrated its ability to inhibit specific enzymes and receptors relevant to various diseases. For instance, preliminary studies suggest that this compound may exhibit inhibitory activity against kinases involved in cancer cell proliferation. Additionally, its interaction with other biological targets has been explored, indicating potential therapeutic benefits in conditions such as chronic inflammation and neurodegenerative disorders.

The significance of 1-(











)
imidazolid
one extends beyond its individual pharmacological effects. Its molecular framework serves as a valuable scaffold for drug design, allowing researchers to modify specific functional groups to optimize biological activity and reduce potential side effects. The compound's versatility makes it a compelling candidate for further development into novel therapeutics that could address unmet medical needs.

In conclusion, 1-(
<><><><><><><><><><><><><><>>)